4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one

• IUPAC Name: 4-(5-amino-1,3,4-thiadiazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C14H16N4OS/c1-2-9-5-3-4-6-11(9)18-8-10(7-12(18)19)13-16-17-14(15)20-13/h3-6,10H,2,7-8H2,1H3,(H2,15,17)
• InChI Key: JDOILJKAJWDJFR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2CC(CC2=O)C3=NN=C(S3)N
• Molecular Formula: C14H16N4OS
• DSSTOX Substance ID: DTXSID101161622
• Molecular Weight: 288.37 g/mol
• CAS RN: 1217862-63-9

Description

4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one (also known as 4-ATP) is an organic compound used in a variety of scientific research applications. It is a heterocyclic compound containing a thiadiazole ring and a pyrrolidine ring, with an amine group and an alkyl group attached. 4-ATP is a versatile compound that has been used in biochemical, physiological, and other scientific studies.

Scientific Research Applications

Pharmacological Potential of 1,3,4-Thiadiazole Derivatives

1,3,4-Thiadiazole derivatives, including the structure of interest, have been extensively studied for their diverse pharmacological activities. These compounds are recognized for their broad pharmacological potential, with applications in antimicrobial, anti-inflammatory, analgesic, antitumor, antitubercular, and antiviral therapies. The presence of the 1,3,4-thiadiazole moiety is a key pharmacophore, contributing to a compound's ability to interact effectively with various enzymes and receptors. This interaction often involves hydrogen bonding, enhancing the pharmacological activity of these derivatives. The 1,3,4-thiadiazole scaffold's ability for chemical modification further underscores its significance in medicinal chemistry, offering a versatile platform for developing new drug-like molecules with enhanced efficacy and specificity (Lelyukh, 2019).

Role of Pyrrolidin-2-one in Drug Discovery

Pyrrolidin-2-one, another core component of the compound , is highly valued in drug discovery for its contribution to bioactive molecules aimed at treating human diseases. The pyrrolidin-2-one ring, due to its sp3 hybridization, allows for efficient exploration of pharmacophore space, significantly impacting the stereochemistry of molecules. Its inclusion in drug candidates often results in increased three-dimensional coverage and improved interaction with biological targets, thereby enhancing the selectivity and potency of pharmacological agents. The review of pyrrolidin-2-one derivatives from recent literature highlights their application across a spectrum of biological activities, underscoring the scaffold's utility in the design of novel compounds with varied therapeutic profiles (Li Petri et al., 2021).